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Abstract
Chloropropylate, an organochlorine pesticide belonging to the bridged diphenyl acaricide

family, was historically utilized for the control of mite populations in various agricultural settings.

Its efficacy, particularly against strains resistant to organophosphates, made it a notable tool in

pest management. This technical guide provides a comprehensive overview of

chloropropylate, focusing on its core scientific principles. It details its mechanism of action,

metabolic pathways, and toxicological profile. Furthermore, this document outlines key

experimental protocols for the analysis of its biochemical effects and residues, and presents

available quantitative data in a structured format to facilitate scientific assessment and

comparison.

Introduction
Chloropropylate, chemically known as isopropyl 4,4'-dichlorobenzilate, is a non-systemic

contact acaricide.[1] It was first reported in 1956 and saw development in the 1960s as an

effective agent against organophosphorus-resistant mites.[2] As a member of the bridged

diphenyl acaricides, it shares structural similarities with compounds like chlorobenzilate and

DDT.[2][3] Although now considered obsolete in many regions, its study provides valuable

insights into the mechanisms of acaricidal action and the evolution of resistance.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of chloropropylate is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₁₇H₁₆Cl₂O₃ [2]

Molecular Weight 339.21 g/mol [2]

CAS Number 5836-10-2 [2]

Appearance White solid [1]

Melting Point 72.4 °C [2]

Boiling Point 148-150 °C at 0.5 mmHg [2]

Water Solubility 10 mg/L at 20 °C [2]

Mechanism of Action
The primary mode of action for chloropropylate is the disruption of cellular respiration through

the inhibition of oxidative phosphorylation.[1] It specifically targets the mitochondrial electron

transport chain (ETC), a critical pathway for ATP synthesis.

Inhibition of Mitochondrial Electron Transport Chain
Chloropropylate has been shown to inhibit two key enzyme complexes within the

mitochondrial ETC:

NADH-oxidase (Complex I): This complex is the primary entry point for electrons from NADH

into the ETC.

Succinoxidase (Complex II): This complex facilitates the entry of electrons from succinate.

By inhibiting these complexes, chloropropylate disrupts the flow of electrons, which in turn

halts the pumping of protons across the inner mitochondrial membrane. This dissipates the

proton motive force necessary for ATP synthase to produce ATP, leading to cellular energy

depletion and eventual death of the mite.[2]
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Signaling Pathway Diagram
The following diagram illustrates the points of inhibition by chloropropylate within the

mitochondrial electron transport chain.
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Caption: Inhibition of the mitochondrial electron transport chain by chloropropylate.
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Metabolism
Chloropropylate is metabolized in various organisms, including mammals and arthropods.

The primary metabolic transformations involve hydrolysis of the ester linkage and subsequent

oxidation.

Metabolic Pathways
In rats and cows, chloropropylate is metabolized to 4,4'-dichlorobenzilic acid and its

conjugates, which are then excreted primarily in the urine and feces.[2] In spider mites and

houseflies, metabolism also leads to the formation of 4,4'-dichlorobenzophenone.[2]

Metabolic Pathway Diagram
The following diagram illustrates the metabolic degradation of chloropropylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/353778398_Acaricide_resistance_in_Panonychus_citri_and_P_ulmi_Acari_Tetranychidae_Molecular_mechanisms_and_management_implications
https://pmc.ncbi.nlm.nih.gov/articles/PMC9299439/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9299439/
https://www.researchgate.net/publication/229111520_Multiple_Resistance_and_Biochemical_Mechanisms_of_Dicofol_Resistance_in_Tetranychus_urticae_Acari_Tetranychidae
https://www.benchchem.com/product/b1668851#chloropropylate-as-a-bridged-diphenyl-acaricide
https://www.benchchem.com/product/b1668851#chloropropylate-as-a-bridged-diphenyl-acaricide
https://www.benchchem.com/product/b1668851#chloropropylate-as-a-bridged-diphenyl-acaricide
https://www.benchchem.com/product/b1668851#chloropropylate-as-a-bridged-diphenyl-acaricide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

